Dysprosium158
Overview
Description
Dysprosium-158 is an isotope of the rare-earth element dysprosium, which belongs to the lanthanide series of the periodic table. Dysprosium is known for its metallic silver luster and is relatively stable in air. Dysprosium-158, like other isotopes of dysprosium, has unique properties that make it valuable in various scientific and industrial applications .
Preparation Methods
The preparation of dysprosium-158 typically involves the extraction and purification processes from minerals like monazite and bastnäsite, which contain dysprosium in the form of oxides. The process begins with the crushing of these minerals, followed by acid or alkali treatments to produce a mixture of rare earth chlorides . The dysprosium is then separated from other rare earth elements through ion exchange and solvent extraction techniques. For isotopic enrichment, methods such as gas centrifugation or laser isotope separation may be employed .
Chemical Reactions Analysis
Dysprosium-158, like other dysprosium isotopes, undergoes various chemical reactions:
Oxidation: Dysprosium reacts with oxygen to form dysprosium(III) oxide (Dy₂O₃).
Reaction with Water: Dysprosium reacts slowly with cold water and more rapidly with hot water to form dysprosium hydroxide (Dy(OH)₃) and hydrogen gas.
Reaction with Acids: Dysprosium dissolves in dilute acids, forming dysprosium salts and hydrogen gas.
Reaction with Halogens: Dysprosium reacts with halogens to form dysprosium halides, such as dysprosium fluoride (DyF₃), dysprosium chloride (DyCl₃), and dysprosium bromide (DyBr₃).
Scientific Research Applications
Dysprosium-158 has several scientific research applications:
Mechanism of Action
The mechanism by which dysprosium-158 exerts its effects is primarily through its interaction with other elements and compounds. In nuclear reactions, dysprosium-158 can capture neutrons, leading to the formation of other isotopes. This property is utilized in nuclear reactors and in the study of nuclear physics . In biological systems, dysprosium-158 can bind to various biomolecules, allowing researchers to track its movement and interactions within the body .
Comparison with Similar Compounds
Dysprosium-158 can be compared with other dysprosium isotopes, such as dysprosium-156, dysprosium-160, and dysprosium-164. While all these isotopes share similar chemical properties, their nuclear properties, such as half-life and neutron capture cross-section, differ. Dysprosium-158 is unique due to its specific applications in nuclear research and its relatively stable nature compared to some other isotopes .
Similar Compounds
- Dysprosium-156
- Dysprosium-160
- Dysprosium-164
Properties
CAS No. |
14913-25-8 |
|---|---|
Molecular Formula |
C10H10Cl2O2S2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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